

A Comparative Guide to Reference Compounds for ALK2 Inhibition Screening

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: DV-7028 hydrochloride

Cat. No.: B15616708

[Get Quote](#)


An Important Note on **DV-7028 Hydrochloride**: Initial searches indicate that **DV-7028 hydrochloride** is a selective 5-HT_{2A} receptor antagonist and is not documented as a reference compound for Activin receptor-like kinase 2 (ALK2) screening.^{[1][2][3][4]} This guide, therefore, focuses on established and well-characterized ALK2 inhibitors that are commonly used as reference compounds in screening assays for drug discovery and development.

This guide provides a comprehensive comparison of key reference compounds used in the screening of ALK2 inhibitors. It is intended for researchers, scientists, and drug development professionals engaged in identifying novel therapeutics targeting the ALK2 signaling pathway.

Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a bone morphogenetic protein (BMP) type I receptor.^[5] Gain-of-function mutations in the gene encoding ALK2 are the primary cause of fibrodysplasia ossificans progressiva (FOP), a rare and debilitating genetic disorder characterized by progressive heterotopic ossification.^{[6][7]} Consequently, ALK2 has emerged as a critical therapeutic target, and the development of potent and selective inhibitors is an active area of research.

The ALK2 Signaling Pathway

The ALK2 signaling cascade is initiated by the binding of a BMP ligand to a complex of type I and type II serine/threonine kinase receptors. This leads to the phosphorylation and activation of the type I receptor, ALK2, which in turn phosphorylates the downstream signaling proteins SMAD1, SMAD5, and SMAD8. These phosphorylated SMADs then form a complex with SMAD4, which translocates to the nucleus to regulate the transcription of target genes involved in osteogenesis and other cellular processes.[8][9]



[Click to download full resolution via product page](#)

Caption: Simplified ALK2/SMAD Signaling Pathway.

Comparison of ALK2 Inhibitor Reference Compounds

A variety of small molecule inhibitors targeting ALK2 have been developed and are frequently used as reference compounds in screening campaigns. These compounds exhibit different potencies and selectivities, which are critical parameters for their use as experimental controls.

Compound	ALK2 IC50 (nM)	ALK1 IC50 (nM)	ALK3 IC50 (nM)	ALK5 IC50 (nM)	ALK6 IC50 (nM)	Notes
Dorsomorphin	~148	-	-	>10,000	-	First-generation BMP inhibitor, also inhibits AMPK. [10] [11] [12] [13]
LDN-193189	0.8 - 5	0.8	5.3 - 30	>500	16.7	Potent and selective BMP inhibitor. [14] [15] [16] [17] [18]
LDN-212854	1.3	2.4	85.8	9276	-	High selectivity for BMP vs. TGF- β signaling. [19] [20] [21] [22]
K02288	1.1	1.8	34.4	321	6.4	Potent and selective type I BMP receptor inhibitor. [23] [24] [25]
DMH-1	107.9	-	<500	-	-	Selective BMP inhibitor over VEGF signaling.

						[26] [27] [28] [29]
Saracatinib	6.7	19	621	6890	6130	Repurposed multi-kinase inhibitor. [7] [30] [31] [32] [33]
BLU-782	0.6	3	45	155	24	Orally active and selective for ALK2. [6] [34] [35] [36]
INCB000928	15	-	-	-	-	Selective ALK2 inhibitor. [37] [38] [39] [40] [41]

IC50 values can vary depending on the assay conditions. The data presented here are compiled from multiple sources for comparative purposes.

Experimental Protocols

This protocol describes a common method for determining the in vitro potency of a test compound against ALK2.

Materials:

- Recombinant human ALK2 kinase domain
- Myelin Basic Protein (MBP) or a suitable peptide substrate
- [γ -³²P]ATP

- Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)
- Test compounds dissolved in DMSO
- 96-well plates
- Phosphocellulose paper
- Scintillation counter

Procedure:

- Prepare serial dilutions of the test compound in DMSO.
- In a 96-well plate, add the kinase reaction buffer.
- Add the test compound or DMSO (vehicle control) to the appropriate wells.
- Add the ALK2 enzyme and substrate to each well and briefly incubate.
- Initiate the kinase reaction by adding [γ -³²P]ATP.
- Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).
- Stop the reaction by adding phosphoric acid.
- Spot the reaction mixture onto phosphocellulose paper.
- Wash the paper multiple times with phosphoric acid to remove unincorporated [γ -³²P]ATP.
- Measure the incorporated radioactivity using a scintillation counter.
- Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

This assay measures the inhibition of BMP-induced downstream signaling in a cellular context.

Materials:


- C2C12 cells (or other BMP-responsive cell line) stably transfected with a BMP-responsive element (BRE)-luciferase reporter construct.
- Cell culture medium (e.g., DMEM with 10% FBS).
- Recombinant human BMP ligand (e.g., BMP4, BMP6, or BMP7).
- Test compounds dissolved in DMSO.
- 96-well cell culture plates.
- Luciferase assay reagent.
- Luminometer.

Procedure:

- Seed the BRE-luciferase reporter cells in a 96-well plate and allow them to attach overnight.
- Pre-treat the cells with serial dilutions of the test compound or DMSO for 1-2 hours.
- Stimulate the cells with a pre-determined concentration of a BMP ligand.
- Incubate for 16-24 hours.
- Lyse the cells and measure luciferase activity using a luminometer.
- Calculate the percentage of inhibition of BMP-induced luciferase expression and determine the IC50 value.

Experimental Workflow for ALK2 Inhibitor Screening

The following diagram illustrates a typical workflow for screening and characterizing novel ALK2 inhibitors.



[Click to download full resolution via product page](#)

Caption: High-level workflow for ALK2 inhibitor screening.

Conclusion

The selection of an appropriate reference compound is crucial for the successful screening and development of novel ALK2 inhibitors. This guide provides a comparative overview of several widely used ALK2 inhibitors, detailing their potencies and providing standardized protocols for their evaluation. By leveraging this information, researchers can make more informed decisions in their drug discovery efforts targeting ALK2-related pathologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. DV 7028 hydrochloride | CAS 133364-62-2 | DV7028 HCl | Tocris Bioscience [[tocris.com](https://www.tocris.com)]
- 2. DV 7028 hydrochloride | CymitQuimica [[cymitquimica.com](https://www.cymitquimica.com)]
- 3. A potent 5-hydroxytryptamine receptor (5-HT_{2A}) antagonist, DV-7028, delays arterial thrombosis development in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 5. journals.biologists.com [journals.biologists.com]
- 6. An ALK2 inhibitor, BLU-782, prevents heterotopic ossification in a mouse model of fibrodysplasia ossificans progressiva - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Saracatinib is an efficacious clinical candidate for fibrodysplasia ossificans progressiva - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 9. academic.oup.com [academic.oup.com]
- 10. Dorsomorphin | BML-275 | AMPK inhibitor | TargetMol [[targetmol.com](https://www.targetmol.com)]
- 11. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 12. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 13. [glpbio.cn](https://www.glpbio.cn) [[glpbio.cn](https://www.glpbio.cn)]

- [14. medchemexpress.com \[medchemexpress.com\]](#)
- [15. selleckchem.com \[selleckchem.com\]](#)
- [16. apexbt.com \[apexbt.com\]](#)
- [17. LDN193189 | DM-3189 | ALK2 and ALK3 inhibitor | TargetMol \[targetmol.com\]](#)
- [18. cellagentech.com \[cellagentech.com\]](#)
- [19. medchemexpress.com \[medchemexpress.com\]](#)
- [20. selleckchem.com \[selleckchem.com\]](#)
- [21. LDN-212854 - MedChem Express \[bioscience.co.uk\]](#)
- [22. file.medchemexpress.com \[file.medchemexpress.com\]](#)
- [23. medchemexpress.com \[medchemexpress.com\]](#)
- [24. apexbt.com \[apexbt.com\]](#)
- [25. adooq.com \[adooq.com\]](#)
- [26. medchemexpress.com \[medchemexpress.com\]](#)
- [27. selleckchem.com \[selleckchem.com\]](#)
- [28. apexbt.com \[apexbt.com\]](#)
- [29. caymanchem.com \[caymanchem.com\]](#)
- [30. Saracatinib is an efficacious clinical candidate for fibrodysplasia ossificans progressiva - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [31. researchgate.net \[researchgate.net\]](#)
- [32. medchemexpress.com \[medchemexpress.com\]](#)
- [33. selleckchem.com \[selleckchem.com\]](#)
- [34. medchemexpress.com \[medchemexpress.com\]](#)
- [35. fidrisertib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY \[guidetopharmacology.org\]](#)
- [36. researchgate.net \[researchgate.net\]](#)
- [37. medchemexpress.com \[medchemexpress.com\]](#)
- [38. INCB000928 for Myelodysplastic Syndrome · Info for Participants · Phase Phase 1 & 2 Clinical Trial 2025 | Power | Power \[withpower.com\]](#)
- [39. aacrjournals.org \[aacrjournals.org\]](#)

- [40. Facebook \[cancer.gov\]](#)
- [41. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [A Comparative Guide to Reference Compounds for ALK2 Inhibition Screening]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15616708/docs#a-comparative-guide-to-reference-compounds-for-alk2-inhibition-screening\]](https://www.benchchem.com/product/b15616708/docs#a-comparative-guide-to-reference-compounds-for-alk2-inhibition-screening)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)